2-(5-Bromo-2-methoxyphenyl)-4-(chloromethyl)-5-methyl-1,3-oxazole
Overview
Description
The compound “methyl 2-(5-bromo-2-methoxyphenyl)acetate” is a related compound with the molecular formula C10H11BrO3 . Another related compound is “5-BROMO-2-METHOXYPHENETHYLAMINE HYDROBROMIDE” with the molecular formula C9H13Br2NO .
Physical And Chemical Properties Analysis
The physical and chemical properties of “methyl 2-(5-bromo-2-methoxyphenyl)acetate” include a boiling point of 171-173 °C and a density of 1.473 g/cm3 . Another related compound, “methyl 2-(5-bromo-2-methoxyphenyl)butanoate”, has a predicted boiling point of 338.7±32.0 °C and a predicted density of 1.328±0.06 g/cm3 .Scientific Research Applications
1. Use in Synthetic Chemistry
2-(5-Bromo-2-methoxyphenyl)-4-(chloromethyl)-5-methyl-1,3-oxazole serves as a reactive scaffold in synthetic chemistry. For example, 2-(Halomethyl)-4,5-diphenyloxazoles, which are structurally similar, are used for synthetic elaboration at the 2-position, enabling the preparation of various substituted oxazoles (Patil & Luzzio, 2016).
2. Synthesis Methods
There are efficient methods for synthesizing compounds like this compound. One such approach involves the highly regioselective halogenation of related oxazoles using N-bromosuccinimide and N-chloro succinimide under mild conditions (Yamane et al., 2004).
3. Formation and Reaction Properties
The formation and reaction properties of related oxazoles have been studied extensively. For instance, the BF3-catalyzed reaction of substituted α-diazoacetophenones with chloroacetonitrile yields high yields of 5-aryl-2-chloromethyloxazoles. These compounds, through nucleophilic substitution, afford various secondary amines, tertiary amines, and quaternary ammonium salts (Ibata & Isogami, 1989).
4. Luminescence Properties
Oxazole derivatives, including those similar to this compound, have been synthesized and studied for their photophysical properties. These properties are significant in fields like material science and photophysics (Zhang et al., 2013).
5. Potential in Biological Studies
Although directly related research is limited, structurally similar compounds have been synthesized and evaluated for biological activities such as antiproliferative activity, which indicates potential applications in medicinal chemistry (Narayana et al., 2010).
Safety and Hazards
properties
IUPAC Name |
2-(5-bromo-2-methoxyphenyl)-4-(chloromethyl)-5-methyl-1,3-oxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrClNO2/c1-7-10(6-14)15-12(17-7)9-5-8(13)3-4-11(9)16-2/h3-5H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVFLOYUTGFXTOK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2=C(C=CC(=C2)Br)OC)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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